N-[1-(7-chloro-3,4-dihydro-2H-1,5-benzodioxepin-8-yl)ethyl]furan-2-carboxamide

• Molecular Formula: C16H16ClNO4
• Molecular Weight: 321.75 g/mol
• IUPAC Name: N-[1-(7-chloro-3,4-dihydro-2H-1,5-benzodioxepin-8-yl)ethyl]furan-2-carboxamide
• InChI: InChI=1S/C16H16ClNO4/c1-10(18-16(19)13-4-2-5-20-13)11-8-14-15(9-12(11)17)22-7-3-6-21-14/h2,4-5,8-10H,3,6-7H2,1H3,(H,18,19)
• InChI Key: OXWHPHPAKOLMHM-UHFFFAOYSA-N
• SMILES: CC(C1=CC2=C(C=C1Cl)OCCCO2)NC(=O)C3=CC=CO3

Description

N-[1-(7-chloro-3,4-dihydro-2H-1,5-benzodioxepin-8-yl)ethyl]furan-2-carboxamide is a chemical compound that has been extensively studied for its potential in scientific research. It is a novel compound that has shown promise in various fields, including medicinal chemistry, pharmacology, and neuroscience.

Mechanism of Action

The mechanism of action of N-[1-(7-chloro-3,4-dihydro-2H-1,5-benzodioxepin-8-yl)ethyl]furan-2-carboxamide is not fully understood. However, it is believed to work by increasing the levels of serotonin in the brain. Serotonin is a neurotransmitter that plays a key role in regulating mood, appetite, and sleep. By increasing the levels of serotonin, N-[1-(7-chloro-3,4-dihydro-2H-1,5-benzodioxepin-8-yl)ethyl]furan-2-carboxamide may help to alleviate symptoms of depression and anxiety.
Biochemical and Physiological Effects:
N-[1-(7-chloro-3,4-dihydro-2H-1,5-benzodioxepin-8-yl)ethyl]furan-2-carboxamide has been shown to have various biochemical and physiological effects. In vitro studies have shown that it has high affinity for the 5-HT1A receptor and moderate affinity for the 5-HT2A receptor. It has also been shown to inhibit the reuptake of serotonin in vitro. In vivo studies have shown that it has anxiolytic and antidepressant effects in animal models.

Advantages and Limitations for Lab Experiments

One of the advantages of N-[1-(7-chloro-3,4-dihydro-2H-1,5-benzodioxepin-8-yl)ethyl]furan-2-carboxamide is that it has shown promise as a drug candidate for the treatment of various diseases. It has also been extensively studied in vitro and in vivo, which has provided valuable information about its mechanism of action and potential therapeutic applications. However, one of the limitations of this compound is that its mechanism of action is not fully understood, which may limit its potential therapeutic applications.

Future Directions

There are several future directions for the study of N-[1-(7-chloro-3,4-dihydro-2H-1,5-benzodioxepin-8-yl)ethyl]furan-2-carboxamide. One direction is to further investigate its mechanism of action, which may help to identify new therapeutic applications. Another direction is to optimize the synthesis method to improve the yield and purity of the compound. Additionally, further studies are needed to evaluate the safety and efficacy of this compound in humans. Finally, the potential of this compound as a drug candidate for the treatment of various diseases should be further explored.

Synthesis Methods

The synthesis of N-[1-(7-chloro-3,4-dihydro-2H-1,5-benzodioxepin-8-yl)ethyl]furan-2-carboxamide involves a multi-step process. The first step involves the reaction of 7-chloro-3,4-dihydro-2H-1,5-benzodioxepin-8-amine with ethyl 2-furoate in the presence of a base. This reaction results in the formation of N-[1-(7-chloro-3,4-dihydro-2H-1,5-benzodioxepin-8-yl)ethyl]furan-2-carboxamide as a white solid. The purity of the compound can be improved through recrystallization.

Scientific Research Applications

N-[1-(7-chloro-3,4-dihydro-2H-1,5-benzodioxepin-8-yl)ethyl]furan-2-carboxamide has been studied extensively for its potential in various fields of scientific research. One of the most promising applications of this compound is in medicinal chemistry, where it has shown potential as a drug candidate for the treatment of various diseases, including cancer, Alzheimer's disease, and depression. It has also been studied in pharmacology, where it has shown potential as a selective serotonin reuptake inhibitor (SSRI) and a 5-HT1A receptor agonist. In neuroscience, it has been studied for its potential in the treatment of anxiety and depression.